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Compound of Interest

Compound Name: 2-Butynoic acid

Cat. No.: B104180

Essential Safety and Handling Guide for 2-Butynoic
Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 2-
Butynoic acid (CAS No. 590-93-2), a corrosive solid that requires stringent safety protocols.
Adherence to these procedures is critical to ensure personal safety and proper disposal.

Hazard Summary

2-Butynoic acid is classified as a hazardous chemical that causes severe skin burns and eye
damage.[1][2][3] It is harmful if swallowed or inhaled and requires careful handling in a
controlled environment.[4]
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Hazard . .
o GHS Pictogram Signal Word Hazard Statement
Classification

) H314: Causes severe
Skin

) o GHSO05 Danger skin burns and eye
Corrosion/Irritation

damage.[2][3]

i H314: Causes severe
Serious Eye )
GHSO05 Danger skin burns and eye

Damage/Irritation
damage.[2][3]

Harmful if swallowed.

Acute Toxicity (Oral) - Warning )

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 2-Butynoic acid to prevent any direct contact.
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Specifications and

Body Part Required PPE
Standards
o Conforming to EN166 (EU) or
Safety glasses with side-
Eyes/Face ) ) NIOSH (US) approved
shields and a face shield.
standards.[1]
Gloves must satisfy EU
Directive 89/686/EEC and the
] ] standard EN 374.[1] The type
Chemical-resistant gloves ) )
) o of protective equipment must
Skin (e.g., nitrile rubber) and

impervious clothing.

be selected according to the
concentration and amount of
the dangerous substance at

the specific workplace.[1]

Respiratory

A NIOSH-approved respirator.

For nuisance exposures, use a
type P95 (US) or type P1 (EU
EN 143) particle respirator. For
higher-level protection, use
type OV/AG/P99 (US) or type
ABEK-P2 (EU EN 143)

respirator cartridges.[1]

Operational Plan: Step-by-Step Handling Protocol

» Preparation:

o Ensure a safety shower and eyewash station are readily accessible and in working order.

[4]

o Work in a well-ventilated area, preferably within a chemical fume hood.[4][5]

o Inspect all PPE for integrity before use.[1]

e Handling:

o Avoid all direct contact with the substance.[1]
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o Do not breathe dust, fumes, gas, mist, vapors, or spray.[4]

o Wash hands thoroughly after handling.[4][6]

o Do not eat, drink, or smoke in the handling area.[4][6]

e Storage:

o Store in a cool, dry, and well-ventilated place.[1][4]

o Keep the container tightly closed.[1][4]

o Store in a designated corrosives area, away from incompatible materials such as strong

oxidizing agents, strong acids, strong bases, and strong reducing agents.[4][5]

Emergency Procedures: First-Aid Measures

Exposure Route

First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. Seek immediate medical
attention.[2][4]

Skin Contact

Immediately remove all contaminated clothing.
Rinse the skin with plenty of water and soap for
at least 15 minutes. Seek immediate medical
attention.[2][4]

Eye Contact

Immediately rinse with plenty of water for at
least 15 minutes, also under the eyelids.
Remove contact lenses if present and easy to
do. Continue rinsing. Seek immediate medical

attention from an ophthalmologist.[2][4]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical
attention.[2][4]

Disposal Plan
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Proper disposal of 2-Butynoic acid and its contaminated packaging is crucial to prevent

environmental contamination.

Waste Type Disposal Method

Offer surplus and non-recyclable solutions to a

licensed disposal company.[1] The material may
Unused Product ] T )

be burned in a chemical incinerator equipped

with an afterburner and scrubber.[1]

Dispose of as unused product in accordance

Contaminated Packagin
aing with local, state, and federal regulations.[1]

Visual Workflow for Safe Handling of 2-Butynoic
Acid
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Safe Handling Workflow for 2-Butynoic Acid
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Caption: Logical workflow for the safe handling of 2-Butynoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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